Cas no 61280-11-3 (Pyrazinecarbothioamide, 6-[2-(diethylamino)ethoxy]-)

• Product Name: Pyrazinecarbothioamide, 6-[2-(diethylamino)ethoxy]-
• CAS No: 61280-11-3
• MF: C₁₁H₁₈N₄OS
• MW: 254.351820468903
• CID: 486069
• PubChem ID: 71397494
• Update Time: 2025-04-19

Pyrazinecarbothioamide, 6-[2-(diethylamino)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbothioamide, 6-[2-(diethylamino)ethoxy]-
• 6-[2-(diethylamino)ethoxy]pyrazine-2-carbothioamide
• DTXSID40818989
• 61280-11-3

• Inchi： 1S/C11H18N4OS/c1-3-15(4-2)5-6-16-10-8-13-7-9(14-10)11(12)17/h7-8H,3-6H2,1-2H3,(H2,12,17)
• InChI Key： IIYWIMRKNLDBJQ-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC(=N1)OCCN(CC)CC)N

Computed Properties

• Exact Mass: 254.12034
• Monoisotopic Mass: 254.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 64.27